Cas no 2349817-87-2 (methyl (2S)-2-amino-5-fluoro-5-methylhexanoate)
2349817-87-2 structure
Product Name:methyl (2S)-2-amino-5-fluoro-5-methylhexanoate
CAS No:2349817-87-2
MF:C8H16FNO2
MW:177.216546058655
CID:5560381
PubChem ID:165998401
Update Time:2023-07-07
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-32876414
- 2349817-87-2
- methyl (2S)-2-amino-5-fluoro-5-methylhexanoate
-
- Inchi： 1S/C8H16FNO2/c1-8(2,9)5-4-6(10)7(11)12-3/h6H,4-5,10H2,1-3H3/t6-/m0/s1
- InChI Key： GRURJHCTRKPDKJ-LURJTMIESA-N
- SMILES： FC(C)(C)CC[C@@H](C(=O)OC)N
Computed Properties
- Exact Mass: 177.11650692g/mol
- Monoisotopic Mass: 177.11650692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 52.3Ų
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-32876414-0.05g |
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate |
2349817-87-2 | 0.05g |
$888.0 | 2023-09-04 | ||
| Enamine | EN300-32876414-0.1g |
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate |
2349817-87-2 | 0.1g |
$930.0 | 2023-09-04 | ||
| Enamine | EN300-32876414-0.25g |
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate |
2349817-87-2 | 0.25g |
$972.0 | 2023-09-04 | ||
| Enamine | EN300-32876414-0.5g |
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate |
2349817-87-2 | 0.5g |
$1014.0 | 2023-09-04 | ||
| Enamine | EN300-32876414-1.0g |
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate |
2349817-87-2 | 1.0g |
$1887.0 | 2023-07-06 | ||
| Enamine | EN300-32876414-2.5g |
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate |
2349817-87-2 | 2.5g |
$2071.0 | 2023-09-04 | ||
| Enamine | EN300-32876414-5.0g |
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate |
2349817-87-2 | 5.0g |
$5470.0 | 2023-07-06 | ||
| Enamine | EN300-32876414-10.0g |
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate |
2349817-87-2 | 10.0g |
$8110.0 | 2023-07-06 | ||
| Enamine | EN300-32876414-1g |
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate |
2349817-87-2 | 1g |
$1057.0 | 2023-09-04 | ||
| Enamine | EN300-32876414-5g |
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate |
2349817-87-2 | 5g |
$3065.0 | 2023-09-04 |
methyl (2S)-2-amino-5-fluoro-5-methylhexanoate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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